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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis,

applications, and biological activity of Benzophenone-2,4,5-tricarboxylic Acid (BPTCA).

BPTCA, also known as 5-benzoylbenzene-1,2,4-tricarboxylic acid, is a versatile organic

compound with significant potential in materials science and pharmacology. Its unique

structure, featuring a benzophenone core and three carboxylic acid groups, imparts desirable

properties for the development of high-performance polymers, functional metal-organic

frameworks (MOFs), advanced photoactive materials, and novel therapeutic agents.

Core Applications and Properties
Benzophenone-2,4,5-tricarboxylic acid is a key intermediate in various fields of organic

synthesis and material science.[1] Its multifunctional nature allows for its use in a range of

applications, from creating robust polymers to exhibiting promising biological activities.

High-Performance Polymers
BPTCA serves as a crucial building block in the synthesis of high-performance polymers, such

as polyimides. These polymers are renowned for their exceptional thermal stability and

mechanical strength.[1] The three carboxylic acid groups on the BPTCA molecule facilitate
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extensive cross-linking, which contributes to the durability and resilience of the resulting

polymeric materials.[1] These polymers are often used in advanced coatings and adhesives.[1]

Metal-Organic Frameworks (MOFs)
The carboxylic acid functionalities of BPTCA enable it to act as a ligand that can form stable

complexes with metal ions. This property is leveraged in the creation of metal-organic

frameworks (MOFs), which are crystalline materials with a porous structure.[1] MOFs

synthesized with BPTCA have potential applications in catalysis and gas storage.[1]

Photoactive Materials
The benzophenone moiety in BPTCA is an effective chromophore, capable of absorbing

ultraviolet (UV) radiation. This makes BPTCA a valuable component in the synthesis of

photoactive materials, particularly as a UV-absorbing agent in protective films and sunscreens.

[1]

Biological Activity
Recent studies have highlighted the potential of BPTCA in the biomedical field. It has

demonstrated notable antioxidant and anticancer properties in preclinical studies.[2]

Quantitative Data Summary
The following tables summarize the key quantitative data reported for Benzophenone-2,4,5-
tricarboxylic Acid and related materials.

Table 1: Physicochemical Properties of Benzophenone-2,4,5-tricarboxylic Acid

Property Value Reference

Molecular Formula C₁₆H₁₀O₇ [3][4][5]

Molecular Weight 314.25 g/mol [1][4][5]

Appearance
White to almost white

powder/crystal
[4][5]

Purity >98.0% (T) [1][4]
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Table 2: Biological Activity of Benzophenone-2,4,5-tricarboxylic Acid

Activity Assay IC₅₀ Value Cell Line Reference

Antioxidant
DPPH

Scavenging
25 µM - [2]

Antioxidant
ABTS

Scavenging
30 µM - [2]

Anticancer
In vitro

cytotoxicity
0.48 µM

Human Triple

Negative Breast

Cancer (MDA-

MBA-231)

[2]

Anticancer
In vitro

cytotoxicity
Not specified

Human

Pancreatic

Cancer

(MIAPaCa-2)

[2]

Anticancer
In vitro

cytotoxicity
0.99 µM

Human

Colorectal

Adenocarcinoma

(WiDr)

[2]

Table 3: Thermal Properties of Polyimides Derived from Benzophenone Tetracarboxylic

Dianhydride (a related compound)

Property Temperature Range Reference

Initial Decomposition

Temperature (IDT)
502°C – 525°C [1]

Temperature of 10% Weight

Loss
535°C – 558°C [1]

Experimental Protocols
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Detailed experimental methodologies are crucial for the replication and advancement of

scientific findings. This section provides detailed protocols for the synthesis of BPTCA and its

application in the preparation of polyimides and MOFs.

Synthesis of Benzophenone-2,4,5-tricarboxylic Acid
A plausible synthetic route for Benzophenone-2,4,5-tricarboxylic acid involves a Friedel-

Crafts acylation reaction between benzene and trimellitic anhydride (1,2,4-benzenetricarboxylic

anhydride), followed by hydrolysis. Trimellitic anhydride is commercially available and can be

prepared by the oxidation of 1,2,4-trimethylbenzene.[6][7]

Step 1: Friedel-Crafts Acylation

To a stirred solution of trimellitic anhydride (1 equivalent) in a suitable solvent (e.g.,

nitrobenzene or 1,2-dichloroethane) at 0-5°C, add a Lewis acid catalyst such as anhydrous

aluminum chloride (AlCl₃) (1.1 equivalents) portion-wise.

Slowly add benzene (1.1 equivalents) to the reaction mixture while maintaining the

temperature below 10°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by carefully pouring the mixture into a mixture of

crushed ice and concentrated hydrochloric acid.

Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to obtain the crude product.

Step 2: Purification

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of methanol in dichloromethane) to yield the pure Benzophenone-
2,4,5-tricarboxylic acid.
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Caption: Proposed synthesis of Benzophenone-2,4,5-tricarboxylic Acid.

Synthesis of Polyimides from Benzophenone-2,4,5-
tricarboxylic Acid
A one-pot polycondensation reaction in molten benzoic acid is an effective method for

preparing polyimides from BPTCA and an aromatic diamine.[8][9]

In a three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser,

melt benzoic acid under a nitrogen atmosphere.

Add Benzophenone-2,4,5-tricarboxylic acid (1 equivalent) and an aromatic diamine (e.g.,

4,4'-oxydianiline) (1 equivalent) to the molten benzoic acid.

Heat the reaction mixture to 180-200°C and maintain for 4-6 hours with continuous stirring.
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Monitor the formation of the poly(amic acid) intermediate and its subsequent imidization by

monitoring the evolution of water.

After the reaction is complete, cool the mixture to room temperature.

Precipitate the polyimide by pouring the reaction mixture into a non-solvent such as

methanol.

Filter the polymer, wash thoroughly with methanol and then with hot water to remove any

residual benzoic acid.

Dry the resulting polyimide powder under vacuum at 100-120°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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